Cas no 106451-92-7 (6-N-BIOTINYLAMINOHEXANOL)

• Product Name: 6-N-BIOTINYLAMINOHEXANOL
• CAS No: 106451-92-7
• MF: C₁₆H₂₉N₃O₃S
• MW: 343.484762907028
• CID: 824176
• PubChem ID: 46783689
• Update Time: 2025-04-19

6-N-BIOTINYLAMINOHEXANOL Chemical and Physical Properties

Names and Identifiers

• 6-N-BIOTINYLAMINOHEXANOL
• LogP
• J-001594
• AKOS030241026
• N-(6-Hydroxyhexyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• 1322624-58-7
• 106451-92-7
• N-(6-hydroxyhexyl)-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide

• Inchi： 1S/C16H29N3O3S/c20-10-6-2-1-5-9-17-14(21)8-4-3-7-13-15-12(11-23-13)18-16(22)19-15/h12-13,15,20H,1-11H2,(H,17,21)(H2,18,19,22)/t12?,13-,15?/m0/s1
• InChI Key： NUCYJOAYBYFSDA-OWYJLGKBSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCCO)=O)NC(N2)=O

Computed Properties

• Exact Mass: 343.19317
• Monoisotopic Mass: 343.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177-179°C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 90.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives